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Compound of Interest

Compound Name: 4-Ethylcyclohexanamine

Cat. No.: B6592712

An In-depth Technical Guide to 4-Ethylcyclohexanamine

Introduction

4-Ethylcyclohexanamine is an organic compound featuring a cyclohexane ring substituted
with both an ethyl group and an amine group.[1] This structure makes it a valuable intermediate
in organic synthesis and the chemical industry.[1] The presence of the amine group confers
basic properties to the molecule, enabling its participation in a variety of chemical reactions,
including nucleophilic substitutions and coupling reactions.[1] This guide provides a
comprehensive overview of its chemical identity, physical properties, potential synthetic routes,
analytical methodologies, and safety protocols, tailored for researchers and professionals in
drug development and chemical sciences.

Part 1: Chemical Identity and Physical Properties

4-Ethylcyclohexanamine is identified by several CAS numbers, which may refer to specific
isomers or, more commonly, a mixture of cis and trans isomers. The most frequently cited CAS
numbers are 42195-97-1 and 23775-39-5.[1][2][3][4]

Synonyms: 4-Ethylcyclohexylamine, 4-Ethylcyclohexan-1-amine, (4-ethylcyclohexyl)amine.[1]
[2]3]

Chemical Structure

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b6592712?utm_src=pdf-interest
https://www.benchchem.com/product/b6592712?utm_src=pdf-body
https://www.benchchem.com/product/b6592712?utm_src=pdf-body
https://cymitquimica.com/cas/42195-97-1/
https://cymitquimica.com/cas/42195-97-1/
https://cymitquimica.com/cas/42195-97-1/
https://www.benchchem.com/product/b6592712?utm_src=pdf-body
https://cymitquimica.com/cas/42195-97-1/
https://www.pschemicals.com/index.php?p=product&CAS_nr=23775-39-5&id=797477
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7108958.htm
https://pubchem.ncbi.nlm.nih.gov/compound/420819
https://cymitquimica.com/cas/42195-97-1/
https://www.pschemicals.com/index.php?p=product&CAS_nr=23775-39-5&id=797477
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7108958.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6592712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The fundamental structure consists of a cyclohexane core with an ethyl group and an amino
group attached to the ring.

Caption: Chemical structure of 4-Ethylcyclohexanamine.

Physicochemical Data

The properties of 4-ethylcyclohexanamine are summarized in the table below. It is typically a
colorless to pale yellow liquid or solid, depending on purity and temperature.[1] Its amine
functionality allows for moderate solubility in polar solvents, while the cyclohexane backbone
contributes to its hydrophobic character.[1]

Property Value Source(s)
CAS Number 42195-97-1 (mixture), 23775- (EIE]
39-5
Molecular Formula CsHi17N [11[31[5]
Molecular Weight 127.23 g/mol [3114]
Appearance Co?orless to yellow liquid or 0]
solid
Boiling Point 166.3 + 8.0 °C at 760 mmHg [5]
Density 0.8 £0.1 g/cm3 [5]
Flash Point 36.4+9.7°C [5]
Vapor Pressure 1.8 + 0.3 mmHg at 25°C [5]
pKa 10.58 + 0.70 (Predicted) [6]
LogP 2.42 [5]
Refractive Index 1.448 [5]
SMILES CCC1CCC(CCI)N [11[4]

INChl=1S/C8H17N/c1-2-7-3-5-
InChl [1]
8(9)6-4-7/h7-8H,2-6,9H2,1H3
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Part 2: Synthesis and Analytical Methodologies
Synthesis Pathways

The synthesis of 4-ethylcyclohexanamine, like other cyclic amines, can be approached
through several established organic chemistry reactions. A prevalent method is the reductive
amination of the corresponding ketone, 4-ethylcyclohexanone. This process involves the
reaction of the ketone with an amine source, typically ammonia, followed by reduction.

Catalytic hydrogenation is a common technique for the reduction step, employing catalysts
such as platinum, palladium, or Raney Nickel.[7] The choice of catalyst and reaction conditions
(temperature, pressure, solvent) is critical as it can influence the stereoselectivity of the
product, yielding different ratios of cis and trans isomers.[7]

An alternative, though less direct, approach involves the Curtius or a related rearrangement
reaction starting from 4-ethylcyclohexanecarboxylic acid.[8] This method transforms the
carboxylic acid into an isocyanate intermediate, which is then hydrolyzed to yield the primary

amine.[8]
+ NHs Reduction
(Ammonia) (e.g., Hz, Pd/C)
4-Ethylcyclohexanone Condensation Imine Intermediate Hydrogenation AR AL E RS
- = (cis/trans mixture)

Click to download full resolution via product page

Caption: General workflow for synthesis via reductive amination.

Analytical Methodologies

The characterization and purity assessment of 4-ethylcyclohexanamine require robust
analytical techniques. The choice of method is often dictated by the compound's physical
properties, such as its volatility and lack of a strong UV chromophore.

1. Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS): GC is
well-suited for analyzing volatile compounds like 4-ethylcyclohexanamine. When coupled with
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a mass spectrometer (GC-MS), it provides definitive structural identification and quantification.

o Causality of Method Choice: GC separates compounds based on their boiling points and
interaction with the stationary phase. The amine functionality can sometimes lead to peak
tailing on standard non-polar columns due to interactions with active sites. Using a column
designed for amines or derivatizing the amine can mitigate this issue.[9]

o Self-Validating Protocol: A typical GC-MS protocol would involve:

o Sample Preparation: Dilution of the sample in a suitable solvent (e.g., methanol or
dichloromethane).

o Injection: Introduction of a small volume (e.g., 1 pL) into the GC inlet.

o Separation: Use of a capillary column (e.g., DB-5ms or a wax column) with a temperature
gradient to separate the analyte from impurities.

o Detection: Mass spectrometry detection, scanning a relevant mass range to identify the
molecular ion (m/z 127) and characteristic fragment ions.

2. High-Performance Liquid Chromatography (HPLC): Direct analysis by HPLC with UV
detection is challenging due to the absence of a significant chromophore in the molecule.[9]

e Overcoming Limitations:

o Derivatization: Reacting the amine with a labeling agent (e.g., dansyl chloride) to introduce
a fluorescent or UV-active group.

o Universal Detectors: Employing detectors like Charged Aerosol Detection (CAD) or
Evaporative Light Scattering Detection (ELSD), which do not rely on chromophores.[9]

3. Spectroscopic Methods:

e Infrared (IR) Spectroscopy: Can confirm the presence of the N-H bonds of the primary amine
(typically appearing as a doublet around 3300-3400 cm~1) and C-H bonds of the alkyl
structure.[4]
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide detailed
structural information, allowing for the differentiation of cis and trans isomers and the
confirmation of the overall chemical structure.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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